Cas no 140710-94-7 (Calcifediol-d)

• Product Name: Calcifediol-d
• CAS No: 140710-94-7
• MF: C₂₇H₄₄O₂
• MW: 403.655553817749
• CID: 1058062
• PubChem ID: 329765361
• Update Time: 2025-04-20

Calcifediol-d Chemical and Physical Properties

Names and Identifiers

• 25-Hydroxyvitamin D3-[D3]
• 25-HYDROXYVITAMIN-D3-(2H3)
• Deuterated 25-hydroxyvitamin D3
• 25-Hydroxycholecalciferol (6,19,19-d3) solution
• Calcifediol-d
• 1262843-45-7
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]-1-deuterioethylidene]-4-(dideuteriomethylidene)cyclohexan-1-ol
• 1ST1579_C
• 25-Hydroxyvitamin D3 (6,19,19-d3)
• HY-32351S
• 25-Hydroxyvitamin-D3-[2H3]
• G13762
• 140710-94-7
• J-005359
• (3S,5Z,7E)-(6,19,19-~2~H_3_)-9,10-Secocholesta-5,7,10-triene-3,25-diol
• Calcifediol-d3
• 25-Hydroxyvitamin D3 (6,19,19-d3), >=97 atom % D, >=98% (CP)
• (3beta,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol-d3
• CS-0203694
• MS-26893
• 25-OH-Vitamin D3 (6,19,19-d3); 25-Hydroxycholecalciferol (6,19,19-d3), 25-Hydroxycholecalciferol D3-D3, 25-Hydroxyergocalciferol D3-D3, Deuterated hydroxyvitamin D3
• DTXSID20747283
• 1ST1579
• ARD1579
• 25-Hydroxy vitamin D3-D3

• MDL： MFCD11656128
• Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11+,22-12-/t20-,23+,24-,25+,27-/m1/s1/i1D2,12D
• InChI Key： JWUBBDSIWDLEOM-CMMPNOGOSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C(/[2H])=C3\C(=C(/[2H])\[2H])\CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 403.352960880g/mol
• Monoisotopic Mass: 403.352960880g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Color/Form: 100 μg/mL in ethanol

Calcifediol-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 7-16
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives